1,1,3-Trimethyl-1,2-dihydrosilete

• CAS No.: 66222-36-4
• Molecular Formula: C6H12Si
• Molecular Weight: 112.24 g/mol
• IUPAC Name: 1,1,3-trimethyl-2H-silete
• InChI: InChI=1S/C6H12Si/c1-6-4-7(2,3)5-6/h4H,5H2,1-3H3
• InChI Key: XVRJUZTVXLWZGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C[Si](C1)(C)C

Description

1,1,3-Trimethyl-1,2-dihydrosilete is a silicon-containing heterocyclic compound characterized by a partially hydrogenated silete ring (a silicon analog of a cyclohexane derivative) with three methyl substituents at positions 1, 1, and 2. This structure confers unique physicochemical properties, including enhanced thermal stability and distinct reactivity in hydrosilylation and reduction reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1,3-Trimethyl-1,2-dihydrosilete typically involves the reaction of trimethylchlorosilane with a suitable nucleophile under controlled conditions. One common method is the hydrosilylation reaction, where an alkene reacts with a hydrosilane in the presence of a catalyst, such as platinum or rhodium complexes. The reaction is usually carried out under an inert atmosphere to prevent oxidation and at temperatures ranging from 50°C to 150°C.

Industrial Production Methods

On an industrial scale, the production of 1,1,3-Trimethyl-1,2-dihydrosilete may involve continuous flow reactors to ensure consistent quality and yield. The use of high-purity starting materials and advanced purification techniques, such as distillation and chromatography, are essential to obtain the desired product with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

1,1,3-Trimethyl-1,2-dihydrosilete undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or ozone to form silanols or siloxanes.

Reduction: Reduction reactions can be carried out using hydride donors such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halides or alkoxides, leading to the formation of new silicon-containing compounds.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, ozone, and other oxidizing agents under mild to moderate conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Halides or alkoxides in the presence of a base, such as sodium hydroxide or potassium tert-butoxide.

Major Products

Oxidation: Silanols and siloxanes.

Reduction: Silanes and related reduced silicon compounds.

Substitution: Various substituted silanes and siloxanes.

Scientific Research Applications

1,1,3-Trimethyl-1,2-dihydrosilete has several applications in scientific research:

Chemistry: Used as a precursor for the synthesis of more complex organosilicon compounds and polymers.

Biology: Investigated for its potential use in drug delivery systems due to its biocompatibility and ability to form stable complexes with biomolecules.

Medicine: Explored for its role in developing new therapeutic agents and diagnostic tools.

Industry: Utilized in the production of high-performance materials, such as silicone elastomers and resins, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1,1,3-Trimethyl-1,2-dihydrosilete involves its ability to form stable bonds with various organic and inorganic molecules. The silicon atom in the compound can participate in various chemical reactions, such as hydrosilylation and cross-coupling, leading to the formation of new compounds with desired properties. The molecular targets and pathways involved depend on the specific application and the nature of the reacting species.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Organosilicon Analogs

(a) 1,1,3-Trimethylsilinane

• Structure : A saturated silicon-containing ring with methyl groups at positions 1, 1, and 3.
• Reactivity : Primarily used in hydrosilylation and as a reducing agent.
• Uniqueness : Lacks the dihydro (partially unsaturated) feature of 1,2-dihydrosilete, resulting in lower reactivity toward electrophilic additions .

(b) Trimethyl(1,1,2-trifluoroethyl)silane

• Structure: A linear organosilicon compound with a trifluoroethyl group.
• Reactivity : Exhibits strong electron-withdrawing effects due to fluorine atoms, unlike the methyl-dominated 1,2-dihydrosilete.
• Applications: Valued in fluorinated polymer synthesis, whereas 1,2-dihydrosilete may favor non-fluorinated systems .

(c) 1,1,3,3-Tetramethyldisiloxane

• Structure : Contains two silicon atoms linked by an oxygen bridge.
• Thermal Stability : Higher than 1,2-dihydrosilete due to disiloxane bonding but less versatile in ring-opening reactions .

Hydrocarbon Analogs

(a) 1,1,3-Trimethylcyclohexane

• Structure : A fully saturated cyclohexane derivative.
• Volatility : Higher VOC (volatile organic compound) emissions (5.59574E-05) compared to silicon analogs, making it less desirable in environmentally regulated applications .
• Reactivity : Lacks silicon’s ability to participate in hydrosilylation, limiting its synthetic utility .

(b) 2,2,4,8-Tetramethyl-1,2-dihydroquinoline

• Structure : A nitrogen-containing heterocycle with a dihydro feature and methyl groups.

Key Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound	Molecular Formula	Molecular Weight	Key Reactivity	Applications
1,1,3-Trimethyl-1,2-dihydrosilete	C₆H₁₄Si	114.26 (est.)	Hydrosilylation, reduction	Polymer synthesis, catalysts
1,1,3-Trimethylsilinane	C₆H₁₆Si	116.28	Reduction reactions	Organic synthesis
1,1,3-Trimethylcyclohexane	C₉H₁₈	126.24	Combustion, solvent	Industrial solvents
2,2,4,8-Tetramethyl-1,2-dihydroquinoline	C₁₃H₁₇N	187.29	Hormonal modulation	Biomedical research

Table 2: Environmental Impact (VOC Emissions)

Compound	CAS Number	VOC Emission (kg/day)
1,1,3-Trimethylcyclohexane	3073-66-3	5.59574E-05
1,2,3-Trimethylcyclohexane	1678-81-5	2.5831E-06
1,2,4-Trimethylcyclohexane	2234-75-5	8.50797E-06

Research Findings and Uniqueness

• Thermal Stability : Silicon-containing compounds like 1,2-dihydrosilete generally exhibit higher thermal stability than their hydrocarbon counterparts due to stronger Si-C bonds .
• Reactivity : The dihydro feature in 1,2-dihydrosilete enables selective ring-opening reactions, a trait absent in fully saturated silinanes .
• Environmental Profile : Silicon-based compounds often have lower VOC emissions compared to hydrocarbons, aligning with trends observed in cyclohexane derivatives .